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Compound of Interest

Compound Name: ddhCTP

Cat. No.: B12075710 Get Quote

An In-Depth Technical Guide to 3′-Deoxy-3′,4′-didehydro-cytidine triphosphate (ddhCTP)

Introduction
3′-Deoxy-3′,4′-didehydro-cytidine triphosphate, commonly abbreviated as ddhCTP, is a novel,

endogenously produced antiviral ribonucleotide with broad-spectrum activity.[1][2][3][4][5][6] It

is a key effector molecule in the innate immune response to viral infections.[1][2][3][4][7] This

document provides a comprehensive technical overview of ddhCTP, including its biosynthesis,

mechanism of action, synthesis protocols, and antiviral activity, tailored for researchers and

professionals in drug development.

The full name of ddhCTP is 3′-Deoxy-3′,4′-didehydro-cytidine triphosphate.[1][2][3][4][7]

Biosynthesis and Antiviral Signaling
ddhCTP is synthesized by the interferon-inducible enzyme viperin (virus-inhibitory protein,

endoplasmic reticulum-associated, interferon-inducible).[1][2][4][6][8] Viperin is a member of

the radical S-adenosyl-L-methionine (SAM) superfamily of enzymes.[6][8][9] The synthesis of

ddhCTP is a crucial part of the innate immune response to a wide range of RNA and DNA

viruses.[6][8][9]

The enzymatic reaction catalyzed by viperin converts cytidine triphosphate (CTP) into ddhCTP
through a radical-based mechanism.[6][8][9][10] This process involves the abstraction of a

hydrogen atom from the CTP ribose, leading to the formation of the 3',4'-didehydro moiety.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12075710?utm_src=pdf-interest
https://www.benchchem.com/product/b12075710?utm_src=pdf-body
https://www.benchchem.com/product/b12075710?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acs.joc.1c00761
https://pubs.acs.org/doi/10.1021/acsbiomedchemau.3c00014
https://pubs.acs.org/doi/abs/10.1021/acsbiomedchemau.3c00014?ref=?utm_source=pcm&utm_medium=virtual_issue&utm_campaign=PUBS_1122_MJS_BG_abmcb8_Radical_SAM_VSI&src=PUBS_1122_MJS_BG_abmcb8_Radical_SAM_VSI
https://pmc.ncbi.nlm.nih.gov/articles/PMC10436258/
https://pubs.acs.org/doi/10.1021/acs.jcim.2c01002
https://www.pandemicpact.org/grants/P33070
https://pubs.acs.org/doi/10.1021/acs.joc.1c00761
https://pubs.acs.org/doi/10.1021/acsbiomedchemau.3c00014
https://pubs.acs.org/doi/abs/10.1021/acsbiomedchemau.3c00014?ref=?utm_source=pcm&utm_medium=virtual_issue&utm_campaign=PUBS_1122_MJS_BG_abmcb8_Radical_SAM_VSI&src=PUBS_1122_MJS_BG_abmcb8_Radical_SAM_VSI
https://pmc.ncbi.nlm.nih.gov/articles/PMC10436258/
https://pubmed.ncbi.nlm.nih.gov/37599790/
https://www.benchchem.com/product/b12075710?utm_src=pdf-body
https://www.benchchem.com/product/b12075710?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acs.joc.1c00761
https://pubs.acs.org/doi/10.1021/acsbiomedchemau.3c00014
https://pubs.acs.org/doi/abs/10.1021/acsbiomedchemau.3c00014?ref=?utm_source=pcm&utm_medium=virtual_issue&utm_campaign=PUBS_1122_MJS_BG_abmcb8_Radical_SAM_VSI&src=PUBS_1122_MJS_BG_abmcb8_Radical_SAM_VSI
https://pmc.ncbi.nlm.nih.gov/articles/PMC10436258/
https://pubmed.ncbi.nlm.nih.gov/37599790/
https://www.benchchem.com/product/b12075710?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acs.joc.1c00761
https://pubs.acs.org/doi/10.1021/acsbiomedchemau.3c00014
https://pmc.ncbi.nlm.nih.gov/articles/PMC10436258/
https://www.pandemicpact.org/grants/P33070
https://nordicbiosite.com/product/333-B8293-100ul/ddhCTP
https://www.pandemicpact.org/grants/P33070
https://nordicbiosite.com/product/333-B8293-100ul/ddhCTP
https://pmc.ncbi.nlm.nih.gov/articles/PMC7450102/
https://www.benchchem.com/product/b12075710?utm_src=pdf-body
https://www.pandemicpact.org/grants/P33070
https://nordicbiosite.com/product/333-B8293-100ul/ddhCTP
https://pmc.ncbi.nlm.nih.gov/articles/PMC7450102/
https://www.benchchem.com/product/b12075710?utm_src=pdf-body
https://www.pandemicpact.org/grants/P33070
https://nordicbiosite.com/product/333-B8293-100ul/ddhCTP
https://pmc.ncbi.nlm.nih.gov/articles/PMC7450102/
https://www.researchgate.net/figure/Proposed-mechanism-of-viperin-catalyzed-formation-of-ddhCTP-Hydrogen-atom-abstraction-at_fig1_352672851
https://www.researchgate.net/figure/Proposed-mechanism-of-viperin-catalyzed-formation-of-ddhCTP-Hydrogen-atom-abstraction-at_fig1_352672851
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12075710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Viperin-Catalyzed Synthesis of ddhCTP
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ddhCTP Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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